Cas no 2034287-15-3 (4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
- 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
-
- Inchi: 1S/C19H24N2O5S/c1-25-16-4-2-3-14-13-17(26-18(14)16)19(22)21-9-7-20(8-10-21)15-5-11-27(23,24)12-6-15/h2-4,13,15H,5-12H2,1H3
- InChI Key: ADUJVXREQSYCEN-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2CCS(=O)(=O)CC2)CC1)(C1=CC2=CC=CC(OC)=C2O1)=O
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-6112-2μmol |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-5μmol |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-10μmol |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-20μmol |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-1mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-2mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-3mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-4mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-5mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-6112-10mg |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione |
2034287-15-3 | 10mg |
$118.5 | 2023-09-08 |
4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
Professional Introduction to Compound with CAS No. 2034287-15-3 and Product Name: 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione
The compound with the CAS number 2034287-15-3 and the product name 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a piperazine moiety, a benzofuran core, and a thiathiane ring, makes this molecule a versatile scaffold for drug discovery and development.
Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in the design of novel therapeutic agents. Piperazine is a six-membered aromatic heterocycle containing two nitrogen atoms, which is known for its ability to interact with biological targets such as enzymes and receptors. The structural flexibility of piperazine allows for the synthesis of diverse derivatives, each with unique pharmacological properties. In the case of 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione, the incorporation of a 7-methoxy-1-benzofuran-2-carbonyl group enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation.
The thiathiane ring is another critical feature of this compound, contributing to its overall molecular architecture. Thiathianes are sulfur-containing heterocycles that mimic the behavior of oxygen-containing analogs such as thiophenes. The sulfur atom in thiathiane can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which may be exploited in drug design. The dione functionality at the 1λ6-position further increases the compound's reactivity and potential for further derivatization, enabling the creation of novel analogs with tailored properties.
Current research in pharmaceutical chemistry emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The combination of a piperazine moiety, a benzofuran core, and a thiathiane ring in 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione positions it as a potential candidate for treating various diseases, including neurological disorders and inflammatory conditions. Studies have shown that piperazine derivatives can modulate neurotransmitter systems, making them valuable in the treatment of conditions such as depression, anxiety, and epilepsy.
The benzofuran moiety in this compound is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. Benzofurans are known for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group at the 7-position of the benzofuran ring enhances its electronic properties, influencing its interactions with biological targets. This structural feature may contribute to the compound's ability to bind selectively to specific receptors or enzymes, thereby modulating physiological processes.
The thiathiane ring's role in this molecule is equally important. Thiathianes have been explored as pharmacophores in various drug classes due to their ability to form stable complexes with biological targets. The dione functionality at the 1λ6-position introduces additional reactivity, allowing for further chemical modifications that could enhance pharmacological activity or improve pharmacokinetic properties. These features make 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione a promising scaffold for developing novel therapeutic agents.
In recent years, computational methods have been increasingly used to study the structure-property relationships of complex molecules like this one. Molecular modeling techniques can predict how changes in the molecular structure will affect its biological activity, allowing researchers to design more effective drug candidates more efficiently. By leveraging these tools, scientists can optimize the pharmacological properties of 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione, potentially leading to new treatments for various diseases.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce each functional group while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in these processes. The successful synthesis of this complex molecule demonstrates the growing expertise in organic chemistry and highlights the potential of this compound as a lead structure for drug discovery.
Once synthesized, compounds like 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione undergo rigorous testing to evaluate their biological activity and safety profile. In vitro assays are performed to assess interactions with target enzymes and receptors, while animal models provide insights into their efficacy and toxicity. These studies are essential for determining whether a compound has potential as a therapeutic agent before moving into clinical trials.
The potential applications of this compound are broad and span multiple therapeutic areas. Its structural features suggest that it may be effective against neurological disorders by modulating neurotransmitter systems. Additionally, its ability to interact with various biological targets makes it a candidate for treating inflammatory conditions and other diseases characterized by abnormal cellular signaling.
As research continues in pharmaceutical chemistry, compounds like 4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-y l]-thiathane - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -->-->-->-->-->-->-->-->-->-->-->-->-->-->-->--
2034287-15-3 (4-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)